Cas no 16013-14-2 (3-(4-nitrophenyl)-1,2,4-oxadiazole)

3-(4-nitrophenyl)-1,2,4-oxadiazole structure
16013-14-2 structure
Product Name:3-(4-nitrophenyl)-1,2,4-oxadiazole
CAS No:16013-14-2
MF:C8H5N3O3
MW:191.143601179123
MDL:MFCD00274808
CID:1339388
PubChem ID:2798288
Update Time:2025-04-20

3-(4-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 3-(4-nitrophenyl)-
    • 3-(4-nitro-phenyl)-[1,2,4]oxadiazole
    • 3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE
    • 3-(4-nitrophenyl)[1,2,4]oxadiazole
    • 3-(4-nitrophenyl)-1,2,4-oxadiazole
    • MDL： MFCD00274808
    • Inchi： 1S/C8H5N3O3/c12-11(13)7-3-1-6(2-4-7)8-9-5-14-10-8/h1-5H
    • InChI Key： KWOHXJCKLMGBFD-UHFFFAOYSA-N
    • SMILES： O1C=NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 191.03300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 84.74000
  • LogP: 2.16800

3-(4-nitrophenyl)-1,2,4-oxadiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-nitrophenyl)-1,2,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N497250-50mg
3-(4-Nitrophenyl)-1,2,4-oxadiazole
 16013-14-2
50mg
 $ 50.00 2022-06-03
TRC
N497250-100mg
3-(4-Nitrophenyl)-1,2,4-oxadiazole
 16013-14-2
100mg
 $ 65.00 2022-06-03
TRC
N497250-500mg
3-(4-Nitrophenyl)-1,2,4-oxadiazole
 16013-14-2
500mg
 $ 135.00 2022-06-03
Alichem
A019113020-5g
3-(4-Nitrophenyl)-1,2,4-oxadiazole
 16013-14-2 95%
5g
 310.08 USD 2021-06-17
Alichem
A019113020-10g
3-(4-Nitrophenyl)-1,2,4-oxadiazole
 16013-14-2 95%
10g
 508.82 USD 2021-06-17
abcr
AB488820-1 g
3-(4-Nitrophenyl)-1,2,4-oxadiazole; .
 16013-14-2
1g
 €205.00 2023-06-15
abcr
AB488820-5 g
3-(4-Nitrophenyl)-1,2,4-oxadiazole; .
 16013-14-2
5g
 €527.50 2023-06-15
eNovation Chemicals LLC
Y0994460-10g
3-(4-nitro-phenyl)-[1,2,4]oxadiazole
 16013-14-2 95%
10g
 $800 2024-08-02
Chemenu
CM120026-1g
3-(4-Nitrophenyl)-1,2,4-oxadiazole
 16013-14-2 95%
1g
 $185 2023-03-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N856275-5g
3-(4-nitrophenyl)-1,2,4-oxadiazole
 16013-14-2 98%
5g
 6,300.00 2021-05-17

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